Cas no 289038-12-6 (2-Bromo-6-iodo-4-methylaniline)

• Product Name: 2-Bromo-6-iodo-4-methylaniline
• CAS No: 289038-12-6
• MF: C₇H₇BrIN
• MW: 311.94565320015
• MDL: MFCD00672920
• CID: 890711
• PubChem ID: 11404163
• Update Time: 2025-11-02

2-Bromo-6-iodo-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-iodo-4-methylaniline
• Benzenamine, 2-bromo-6-iodo-4-methyl-
• DTXSID10464891
• AKOS017547754
• 2-BROMO-4-METHYL-6-IODOANILINE
• 289038-12-6
• DB-068018
• SCHEMBL24629872

• MDL： MFCD00672920
• Inchi： 1S/C7H7BrIN/c1-4-2-5(8)7(10)6(9)3-4/h2-3H,10H2,1H3
• InChI Key： LUXPIKBGANLYBL-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=C(C=1N)Br

Computed Properties

• Exact Mass: 310.88066g/mol
• Monoisotopic Mass: 310.88066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 2-Bromo-6-iodo-4-methylaniline

2-Bromo-6-iodo-4-methylaniline (CAS No. 289038-12-6): A Versatile Intermediate for Advanced Chemical Synthesis

2-Bromo-6-iodo-4-methylaniline (CAS No. 289038-12-6) is a halogenated aromatic amine that has gained significant attention in recent years due to its unique chemical properties and wide range of applications in pharmaceutical research, material science, and organic synthesis. This compound, with its bromo and iodo substituents on the aromatic ring, offers exceptional reactivity that makes it a valuable building block for more complex molecular structures.

The growing interest in halogenated aniline derivatives in 2024 is driven by their crucial role in developing new drugs and functional materials. Researchers are particularly interested in how the electron-withdrawing effects of the bromo and iodo groups influence the compound's reactivity in cross-coupling reactions, a topic that has been widely searched in academic databases and AI-powered research tools. The 2-position bromo and 6-position iodo substituents create multiple reactive sites that can be selectively modified, making this compound a favorite among synthetic chemists working on structure-activity relationship studies.

From a commercial perspective, 2-Bromo-6-iodo-4-methylaniline has seen steady demand growth as pharmaceutical companies explore its potential in creating novel kinase inhibitors and other targeted therapies. The 4-methyl group adds steric and electronic effects that can significantly alter biological activity, a feature that medicinal chemists frequently search for when designing new drug candidates. Recent patent literature reveals an increasing number of applications where this compound serves as a key intermediate in the synthesis of potential treatments for various conditions.

The synthesis and handling of 289038-12-6 require specialized knowledge due to the compound's sensitivity to light and air. Proper storage conditions (typically under inert atmosphere and refrigeration) are essential to maintain its stability, as many researchers searching for "how to store halogenated anilines" often discover. The compound's melting point and solubility characteristics make it particularly suitable for certain types of reactions that are trending in current synthetic methodologies.

In material science applications, the bromo-iodo substitution pattern of this compound enables the creation of novel conjugated systems with unique electronic properties. This has led to its use in developing advanced organic semiconductors and light-emitting materials, answering the growing market demand searched as "organic electronic materials intermediates". The compound's ability to participate in multiple coupling reactions while maintaining the methylaniline core structure makes it invaluable for creating complex molecular architectures.

Quality control of 2-Bromo-6-iodo-4-methylaniline typically involves advanced analytical techniques such as HPLC and GC-MS, addressing another common search query about "how to analyze halogenated aromatic amines". The purity requirements for this compound vary depending on its intended use, with pharmaceutical applications demanding the highest grade available. Recent advancements in analytical chemistry have made it easier to detect and quantify impurities in such specialty chemicals.

The environmental and safety profile of 289038-12-6 has been the subject of numerous studies, particularly regarding its biodegradation pathways and ecotoxicological effects. These studies respond to increasing searches about "green chemistry approaches for halogenated compounds" and reflect the chemical industry's growing emphasis on sustainable practices. While the compound requires careful handling, proper risk assessment and control measures make its use safe in research and industrial settings.

Market analysts note that the global availability of 2-Bromo-6-iodo-4-methylaniline has improved in recent years, with several specialty chemical suppliers now offering this compound in various quantities. This addresses frequent searches for "where to buy 289038-12-6" from research institutions and pharmaceutical companies. The price trends reflect both the raw material costs and the specialized synthesis required to produce high-purity material.

Future research directions for this compound likely include exploring its use in click chemistry applications and as a precursor for metal-organic frameworks (MOFs), two areas that have seen exponential growth in scientific literature searches. The unique combination of halogen atoms and the amino group in 2-Bromo-6-iodo-4-methylaniline positions it as a potentially valuable component in these cutting-edge technologies.

In conclusion, 2-Bromo-6-iodo-4-methylaniline (CAS No. 289038-12-6) represents an important tool in modern chemical research and development. Its versatile reactivity, combined with the growing understanding of its applications, ensures its continued relevance in addressing current challenges in medicinal chemistry, materials science, and sustainable chemical synthesis. As research trends evolve, this compound is likely to find even broader utility in scientific and industrial applications.